Cas no 143347-18-6 (2-Pentanamine,N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1))

• Product Name: 2-Pentanamine,N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1)
• CAS No: 143347-18-6
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 170793
• PubChem ID: 3072563
• Update Time: 2025-04-19

2-Pentanamine,N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine,N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1)
• N-methyl-N-prop-2-ynylpentan-2-amine,hydrochloride
• 2-Pentanamine, N-methyl-N-2-propynyl-, hydrochloride
• N-(2-Pentyl)-N-methylpropargylamine hydrochloride
• N-Methyl-N-2-propynyl-2-pentanamine hydrochloride
• N-methyl-N-prop-2-yn-1-ylpentan-2-amine hydrochloride
• 143347-18-6
• N-Methyl-N-(prop-2-yn-1-yl)pentan-2-amine--hydrogen chloride (1/1)
• N-methyl-N-prop-2-ynyl-pentan-2-amine hydrochloride
• Z4989743553
• DTXSID50931830
• SCHEMBL5617543
• N-methyl-N-prop-2-ynylpentan-2-amine;hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-5-7-9(3)10(4)8-6-2;/h2,9H,5,7-8H2,1,3-4H3;1H
• InChI Key： OGMSATZYSVTTAB-UHFFFAOYSA-N
• SMILES： Cl.N(C)(CC#C)C(C)CCC

Computed Properties

• Exact Mass: 175.11294
• Monoisotopic Mass: 175.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 176.5°Cat760mmHg
• Flash Point: 53.1°C
• PSA: 3.24